Cas no 2228378-26-3 (4-(1-methyl-1H-indol-7-yl)butan-2-amine)

• Product Name: 4-(1-methyl-1H-indol-7-yl)butan-2-amine
• CAS No: 2228378-26-3
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6286785
• PubChem ID: 165971927
• Update Time: 2025-05-24

4-(1-methyl-1H-indol-7-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-indol-7-yl)butan-2-amine
• EN300-1774321
• 2228378-26-3

• Inchi： 1S/C13H18N2/c1-10(14)6-7-11-4-3-5-12-8-9-15(2)13(11)12/h3-5,8-10H,6-7,14H2,1-2H3
• InChI Key： XRUFJNUFOOWWSR-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2=CC=CC(=C12)CCC(C)N

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 31Ų

Additional information on 4-(1-methyl-1H-indol-7-yl)butan-2-amine

Professional Introduction to 4-(1-methyl-1H-indol-7-yl)butan-2-amine (CAS No. 2228378-26-3)

4-(1-methyl-1H-indol-7-yl)butan-2-amine is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and biochemical research. This compound, identified by its CAS number 2228378-26-3, has garnered attention due to its structural uniqueness and potential therapeutic benefits. The molecular structure of this amine derivative features a butan-2-amine moiety linked to a substituted indole ring, which contributes to its distinctive chemical properties and biological activities.

The indole moiety, particularly the 1-methyl-1H-indol-7-yl part, plays a crucial role in modulating the pharmacological effects of the compound. Indole derivatives are well-documented for their involvement in various biological processes, including neurotransmitter regulation, immune response modulation, and anti-inflammatory actions. The presence of a methyl group at the 1-position and a substituent at the 7-position of the indole ring enhances the compound's interactiveness with biological targets, making it a valuable candidate for further pharmacological exploration.

In recent years, researchers have been exploring the potential of 4-(1-methyl-1H-indol-7-yl)butan-2-amine in addressing multifaceted therapeutic challenges. Its dual functionality, combining an amine group with an indole scaffold, positions it as a promising intermediate in synthesizing novel drug candidates. The compound's ability to engage with multiple biological pathways suggests its utility in developing treatments for complex diseases such as cancer, neurodegenerative disorders, and chronic inflammatory conditions.

One of the most compelling aspects of 4-(1-methyl-1H-indol-7-yl)butan-2-amine is its potential role in modulating neurotransmitter systems. The indole ring is closely associated with serotonin and other neurotransmitters that play pivotal roles in mood regulation, pain perception, and cognitive functions. By targeting these pathways, the compound may offer therapeutic benefits in conditions characterized by neurotransmitter imbalances. Preliminary studies have indicated that derivatives of this compound exhibit promising effects on serotonin receptor activity, which could be leveraged to develop new medications for psychiatric and neurological disorders.

The butan-2-amine moiety further contributes to the compound's pharmacological profile by providing a flexible scaffold for further chemical modifications. This allows researchers to fine-tune the compound's properties, such as solubility, bioavailability, and target specificity, making it adaptable for various drug development strategies. The structural versatility of 4-(1-methyl-1H-indol-7-yl)butan-2-amine makes it an attractive scaffold for medicinal chemists seeking to develop innovative therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 4-(1-methyl-1H-indol-7-yl)butan-2-amine interacts with biological targets. These studies have revealed that the compound can bind to specific proteins and enzymes involved in disease pathways, suggesting its potential as a lead compound for drug discovery. By leveraging these insights, researchers can design more targeted and effective therapies based on this molecular framework.

The synthesis of 4-(1-methyl-1H-indol-7-yt)butan--2--amine involves intricate organic reactions that highlight its synthetic complexity. The process typically requires multi-step synthesis involving functional group transformations such as alkylation, reduction, and cyclization. The precision required in these reactions underscores the compound's significance in synthetic chemistry and underscores the expertise needed to optimize its production.

In conclusion, 4-(1-methyl--IH-indol--7-yt)butan--2--amine (CAS No. 2228378--26--3) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug development efforts aimed at addressing complex diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.